Cas no 872998-43-1 (N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide
• CAS No: 872998-43-1
• MF: C₁₆H₁₆N₆O₂S₂
• MW: 388.467239379883
• CID: 5508705
• Update Time: 2025-05-30

N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[6-[(cyanomethyl)thio]-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methyl-
• N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C16H16N6O2S2/c1-12-2-4-13(5-3-12)26(23,24)18-10-8-15-20-19-14-6-7-16(21-22(14)15)25-11-9-17/h2-7,18H,8,10-11H2,1H3
• InChI Key： VQKQHYJFBFAWMQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(=NN=2)C=CC(SCC#N)=N3)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide (CAS: 872998-43-1)

The compound N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide (CAS: 872998-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique triazolopyridazine core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, facilitating further biological evaluation. The researchers employed a combination of solid-phase synthesis and microwave-assisted techniques to achieve higher efficiency and scalability, which is critical for future preclinical development.

In terms of biological activity, N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide has demonstrated promising inhibitory effects against a range of kinase targets, particularly those involved in inflammatory and oncogenic pathways. A recent in vitro study revealed that the compound exhibits potent inhibition of protein kinase C (PKC) isoforms, with IC50 values in the low nanomolar range. This finding suggests its potential as a lead compound for the development of kinase inhibitors targeting diseases such as cancer and autoimmune disorders.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target kinases, highlighting the critical role of the cyanomethylsulfanyl moiety in stabilizing the inhibitor-enzyme complex. Such structural insights are invaluable for the rational design of next-generation derivatives with improved selectivity and potency.

In addition to its kinase inhibitory activity, N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide has also been evaluated for its pharmacokinetic properties. A recent preclinical study reported favorable oral bioavailability and metabolic stability in rodent models, indicating its potential for further development as an orally administered therapeutic agent. However, challenges such as off-target effects and toxicity profiles remain to be addressed in future studies.

In conclusion, the compound N-(2-{6-(cyanomethyl)sulfanyl-1,2,4triazolo4,3-bpyridazin-3-yl}ethyl)-4-methylbenzene-1-sulfonamide (CAS: 872998-43-1) represents a promising candidate for drug development, with demonstrated efficacy in targeting key kinase pathways. Ongoing research efforts are focused on optimizing its pharmacological properties and exploring its therapeutic potential in disease models. The integration of synthetic chemistry, structural biology, and preclinical evaluation will be essential for advancing this compound toward clinical applications.